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Compound of Interest

Compound Name: Penicillic acid

Cat. No.: B7814461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the foundational research into the

antibiotic properties of penicillic acid, with a primary focus on the pivotal 1936 study by

Birkinshaw, Oxford, and Raistrick. This document adheres to stringent data presentation and

experimental protocol documentation to serve as a valuable resource for researchers in the

fields of microbiology and antibiotic development.

Introduction
Penicillic acid, a mycotoxin produced by various species of Penicillium and Aspergillus, was

one of the earliest fungal metabolic products to be investigated for its biological activities. Its

discovery by Alsberg and Black in 1913 predates Fleming's discovery of penicillin by over a

decade. The early studies into its antibacterial properties laid some of the groundwork for the

antibiotic era. This guide delves into the initial quantitative assessments and experimental

methodologies that characterized the early understanding of penicillic acid's antibiotic

potential.

Quantitative Data on Antibiotic Activity
The primary quantitative data from the early studies on the bacteriostatic action of penicillic
acid are summarized in the table below. These data are derived from the 1936 publication by

Birkinshaw, Oxford, and Raistrick, which systematically evaluated the inhibitory effects of

penicillic acid on a range of bacteria.
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Bacterium
Concentration of Penicillic
Acid

Observation

Staphylococcus aureus 1 in 25,000 Marked inhibition

1 in 50,000 Partial inhibition

1 in 100,000 No inhibition

Bacillus coli (E. coli) 1 in 10,000 Marked inhibition

1 in 25,000 Partial inhibition

1 in 50,000 No inhibition

Bacillus typhosus (S. typhi) 1 in 10,000 Marked inhibition

1 in 25,000 Partial inhibition

1 in 50,000 No inhibition

Vibrio cholerae 1 in 10,000 Marked inhibition

1 in 25,000 Partial inhibition

1 in 50,000 No inhibition

Bacillus subtilis 1 in 5,000 Partial inhibition

1 in 10,000 No inhibition

Experimental Protocols
The methodologies employed in the early investigations of penicillic acid's antibiotic activity

were foundational. The following protocols are detailed based on the 1936 study by Birkinshaw,

Oxford, and Raistrick.

Preparation of Penicillic Acid Solutions
Stock Solution: A stock solution of penicillic acid was prepared by dissolving the crystalline

compound in a small amount of absolute alcohol.
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Working Solutions: A series of aqueous dilutions were made from the stock solution to

achieve the final desired concentrations for the assays. The dilutions were prepared in sterile

nutrient broth.

Bacteriostatic Activity Assay (Broth Dilution Method)
Culture Medium: The primary medium used was nutrient broth, prepared with Lab-Lemco,

peptone, and sodium chloride, and adjusted to a pH of 7.2.

Bacterial Inoculum: Cultures of the test bacteria were grown in nutrient broth for 24 hours at

37°C.

Assay Setup:

A series of sterile test tubes were prepared, each containing 5 cubic centimeters (cc) of

nutrient broth.

To each tube, a specific volume of the penicillic acid working solution was added to

achieve the final test concentrations (e.g., 1 in 5,000, 1 in 10,000, etc.).

A control tube containing only nutrient broth was included for each bacterium.

Inoculation: Each tube was inoculated with one drop of the 24-hour bacterial culture.

Incubation: The tubes were incubated at 37°C for 48 hours.

Observation: The growth of the bacteria was observed visually and recorded. "Marked

inhibition" indicated no visible growth, "partial inhibition" indicated scanty growth, and "no

inhibition" indicated growth comparable to the control.

Early Insights into the Mechanism of Action
The early studies on penicillic acid did not elucidate a specific signaling pathway or a detailed

molecular mechanism of action as understood in modern biochemistry. The investigations were

primarily observational and focused on the bacteriostatic effects. The term "bacteriostatic" itself

implies that the substance inhibits bacterial growth rather than killing the bacteria outright

(bactericidal). The researchers of this era laid the groundwork for future studies by

demonstrating the selective inhibitory properties of this fungal metabolite.
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Visualizations
Experimental Workflow for Bacteriostatic Assay
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Caption: Workflow for the early 20th-century bacteriostatic assay of penicillic acid.

To cite this document: BenchChem. [A Technical Guide to the Early Investigations of
Penicillic Acid's Antibiotic Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7814461#early-studies-on-penicillic-acid-antibiotic-
activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7814461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7814461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

